3-(Difluoromethyl)benzene-1-carboximidamide
Overview
Description
3-(Difluoromethyl)benzene-1-carboximidamide is a chemical compound with the molecular formula C8H8F2N2. It is known for its applications in various fields of scientific research, including chemistry, biology, and medicine. This compound is characterized by the presence of a difluoromethyl group attached to a benzene ring, which is further connected to a carboximidamide group.
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the reaction of difluoroacetic acid with a suitable benzene derivative under specific conditions to introduce the difluoromethyl group . The carboximidamide group can then be formed through subsequent reactions involving appropriate reagents and catalysts.
Industrial Production Methods
Industrial production of 3-(Difluoromethyl)benzene-1-carboximidamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process, making it cost-effective and scalable.
Chemical Reactions Analysis
Types of Reactions
3-(Difluoromethyl)benzene-1-carboximidamide undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidation products.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The difluoromethyl and carboximidamide groups can participate in substitution reactions with suitable reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluoromethylbenzene derivatives, while reduction can produce different amine derivatives.
Scientific Research Applications
3-(Difluoromethyl)benzene-1-carboximidamide has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(Difluoromethyl)benzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The difluoromethyl group can influence the compound’s reactivity and binding affinity to various biomolecules. The carboximidamide group may interact with enzymes and receptors, modulating their activity and leading to specific biological effects .
Comparison with Similar Compounds
Similar Compounds
4-(Difluoromethyl)benzene-1-carboximidamide: Similar in structure but with the difluoromethyl group at a different position on the benzene ring.
3-(Trifluoromethyl)benzene-1-carboximidamide: Contains a trifluoromethyl group instead of a difluoromethyl group, which can alter its chemical properties and reactivity.
Uniqueness
3-(Difluoromethyl)benzene-1-carboximidamide is unique due to the specific positioning of the difluoromethyl group, which can significantly influence its chemical behavior and interactions with other molecules
Properties
Molecular Formula |
C8H8F2N2 |
|---|---|
Molecular Weight |
170.16 g/mol |
IUPAC Name |
3-(difluoromethyl)benzenecarboximidamide |
InChI |
InChI=1S/C8H8F2N2/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,7H,(H3,11,12) |
InChI Key |
OLJDJBDVNGGPBG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C(=N)N)C(F)F |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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